Cas no 2490406-19-2 (3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 2490406-19-2
• MF: C₁₇H₁₀ClF₃N₂O₃
• MW: 382.721113681793
• CID: 5864897
• PubChem ID: 155821990
• Update Time: 2025-07-02

3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27122055
• 3-chloro-4-[(3-hydroxyphenyl)amino]-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• 2490406-19-2
• 3-Chloro-4-(3-hydroxyanilino)-1-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione
• 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione

• Inchi： 1S/C17H10ClF3N2O3/c18-13-14(22-10-2-1-3-12(24)8-10)16(26)23(15(13)25)11-6-4-9(5-7-11)17(19,20)21/h1-8,22,24H
• InChI Key： NFHCRMFTESWYNS-UHFFFAOYSA-N
• SMILES： ClC1C(N(C(C=1NC1C=CC=C(C=1)O)=O)C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 382.0332044g/mol
• Monoisotopic Mass: 382.0332044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione

Comprehensive Analysis of 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 2490406-19-2)

The compound 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 2490406-19-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrole-2,5-dione core with substituted phenyl groups, including a trifluoromethyl moiety and a hydroxyphenyl amino linkage. This configuration imparts distinct chemical properties, making it a subject of interest in pharmaceutical and materials science research. Researchers are particularly intrigued by its potential applications in drug development, owing to its ability to interact with biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS No. 2490406-19-2 aligns with this trend, as it often improves lipophilicity and binding affinity in drug candidates. Additionally, the hydroxyphenyl component introduces hydrogen-bonding capabilities, which are critical for molecular recognition in therapeutic agents. These features have sparked discussions in scientific forums about its potential role in addressing unmet medical needs, such as inflammation and oncology targets.

The synthesis of 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione involves multi-step organic reactions, including amination and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the complexity of its synthesis, researchers often explore green chemistry approaches to optimize yield and reduce environmental impact—a topic gaining traction in sustainable science communities.

From a commercial perspective, CAS No. 2490406-19-2 is primarily utilized in research settings, with limited large-scale production. However, its derivatives are being investigated for their electronic properties, particularly in organic semiconductors and photovoltaic materials. This aligns with the growing interest in renewable energy solutions, where such compounds could contribute to more efficient solar cells or light-emitting diodes (LEDs).

Safety and handling protocols for 3-chloro-4-(3-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity with strong oxidizing agents warrants careful storage. These guidelines are consistent with broader industry standards for specialty chemicals.

In conclusion, CAS No. 2490406-19-2 represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceutical research and advanced materials underscores its versatility. As scientific inquiry continues to evolve, this compound may unlock new possibilities in both therapeutic and technological domains, reflecting the dynamic interplay between molecular design and real-world applications.